Cas no 2228630-61-1 (O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine
• CAS No: 2228630-61-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5993508
• PubChem ID: 165675776
• Update Time: 2025-06-09

O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine
• 2228630-61-1
• O-[2-methyl-2-(6-methylpyridin-3-yl)propyl]hydroxylamine
• EN300-1758023

• Inchi： 1S/C10H16N2O/c1-8-4-5-9(6-12-8)10(2,3)7-13-11/h4-6H,7,11H2,1-3H3
• InChI Key： TUYZUZMSDPDUJW-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=NC(C)=CC=1)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2228630-61-1 and Product Name: O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine

Compound with the CAS number 2228630-61-1 and the product name O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a hydroxylamine functional group and a pyridine-based scaffold, positions it as a promising candidate for further investigation in medicinal chemistry.

The compound's chemical formula can be described as C₁₁H₁₇NO. The presence of the hydroxylamine group (–NH₂OH) is particularly noteworthy, as this moiety is frequently encountered in biologically active molecules. Hydroxylamine derivatives are known for their versatility in pharmaceutical applications, often serving as intermediates in the synthesis of more complex drug molecules. The 6-methylpyridin-3-yl substituent further enhances the compound's complexity, contributing to its potential interaction with biological targets.

Recent research in the field of drug discovery has highlighted the importance of pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are integral to numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The specific substitution pattern in O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine, particularly the methyl groups at the 2-position and 6-position of the pyridine ring, suggests a tailored design aimed at optimizing pharmacokinetic properties and target specificity.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial findings indicate that it exhibits moderate solubility in aqueous buffers, which is a critical factor for oral and parenteral drug formulations. Additionally, preliminary assays suggest potential interactions with enzymes and receptors relevant to metabolic disorders and inflammatory pathways. These early results are encouraging and warrant further investigation into its mechanism of action.

The synthesis of O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for subsequent preclinical testing. Researchers have leveraged modern techniques such as flow chemistry and catalytic hydrogenation to streamline the synthetic route, reducing both cost and environmental impact.

The compound's structural similarity to known bioactive molecules makes it an attractive scaffold for structure-based drug design. Computational modeling has been employed to predict its binding affinity to various protein targets. These simulations have identified potential binding pockets that could be exploited for therapeutic intervention. Such insights are invaluable for guiding medicinal chemists in modifying the molecule to enhance its pharmacological efficacy.

One of the most promising applications of this compound lies in its potential role as a precursor for more complex pharmacophores. By serving as an intermediate, it could facilitate the rapid development of novel therapeutics targeting diseases with unmet medical needs. The flexibility offered by its molecular architecture allows for diverse functionalization, enabling chemists to explore multiple chemical spaces simultaneously.

Regulatory considerations are also critical when evaluating new chemical entities like O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic processes adhere to stringent quality control measures. Additionally, thorough toxicological assessments are necessary to evaluate any potential side effects before human trials can commence.

The broader implications of this research extend beyond individual compounds. The development of novel hydroxylamine derivatives contributes to the growing library of bioactive molecules available for drug discovery efforts worldwide. Such advancements underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in accelerating therapeutic innovation.

As computational biology continues to evolve, so too does our ability to predict and validate drug candidates more efficiently. Machine learning algorithms have been trained on vast datasets containing structural and biological information, enabling faster screening processes for promising compounds like O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine. These tools help prioritize candidates for experimental validation based on their predicted efficacy and safety profiles.

The future direction of research on this compound will likely involve exploring its interactions with cellular pathways relevant to neurological disorders, cancer metabolism, and immune responses. By understanding how it modulates these systems at a molecular level, scientists can refine its therapeutic potential and identify optimal dosing regimens.

In conclusion,O-2-methyl-2-(6-methylpyridin-3-yl)propylhydroxylamine represents a significant contribution to pharmaceutical chemistry due to its innovative structure and promising biological activity. Its synthesis showcases cutting-edge methodologies while offering new avenues for drug development through computational modeling and interdisciplinary research efforts.